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Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary
4-Bromo-2-chloro-5-methoxybenzaldehyde is a polysubstituted aromatic aldehyde that

serves as a critical intermediate in the synthesis of complex organic molecules. Its unique

arrangement of electron-withdrawing (bromo, chloro, aldehyde) and electron-donating

(methoxy) groups on the benzene ring imparts a distinct reactivity profile, making it a valuable

synthon, particularly in the development of novel pharmaceutical agents and functional

materials. This guide provides a comprehensive technical overview of its structure, properties,

a validated synthesis protocol with mechanistic insights, analytical characterization methods,

and key applications, grounded in authoritative references to ensure scientific integrity.

Molecular Architecture and Physicochemical Profile
The foundational aspects of any chemical compound are its structure and physical properties.

These characteristics dictate its reactivity, solubility, and handling requirements, which are
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paramount for any laboratory or industrial application.

Molecular Structure:

The formal IUPAC name for this compound is 4-Bromo-2-chloro-5-methoxybenzaldehyde.

The numbering of the benzene ring begins at the aldehyde (formyl) group, which is assigned

position 1.

Caption: Molecular structure of 4-Bromo-2-chloro-5-methoxybenzaldehyde.

Physicochemical Data Summary:

The properties listed below are essential for planning synthetic procedures, purification

strategies, and ensuring safe handling.

Property Value

Molecular Formula C₈H₆BrClO₂

Molecular Weight 249.49 g/mol

Appearance Off-white to light yellow crystalline powder

Melting Point 131 - 136 °C

Solubility
Soluble in dichloromethane, ethyl acetate,

acetone; Insoluble in water

CAS Number 84803772-23-4

Synthesis Protocol: Vilsmeier-Haack Formylation
The introduction of a formyl group onto an electron-rich aromatic ring is a cornerstone of

organic synthesis. The Vilsmeier-Haack reaction is a reliable and widely adopted method for

this transformation. The protocol described below starts from the precursor 2-bromo-4-chloro-1-

methoxybenzene.

Reaction Workflow:
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Phase 1: Reagent Formation (0-5 °C)

Phase 2: Electrophilic Substitution (Heat)

Phase 3: Hydrolysis & Purification

N,N-Dimethylformamide (DMF)

Electrophilic Vilsmeier Reagent
(Chloroiminium ion)

Phosphoryl Chloride (POCl₃)

Aryl Iminium Salt Intermediate

2-Bromo-4-chloro-
1-methoxybenzene

Attacks

4-Bromo-2-chloro-5-methoxybenzaldehyde

Hydrolyzes to

Aqueous Workup (Ice)

Recrystallization
(e.g., Ethanol)

Click to download full resolution via product page

Caption: Stepwise workflow for the Vilsmeier-Haack synthesis.

Step-by-Step Experimental Protocol:

Inert Atmosphere Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen

throughout the reaction.
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Vilsmeier Reagent Generation: Charge the flask with N,N-dimethylformamide (DMF) (3

equivalents) and cool the flask in an ice-salt bath to 0 °C. Add phosphoryl chloride (POCl₃)

(1.2 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does

not exceed 5 °C. Stir the resulting mixture for 30 minutes at 0 °C.

Substrate Addition: Dissolve 2-bromo-4-chloro-1-methoxybenzene (1 equivalent) in a

minimal amount of an appropriate anhydrous solvent (e.g., dichloromethane). Add this

solution dropwise to the cold Vilsmeier reagent.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction to warm to room temperature. Subsequently, heat the mixture to 60-70 °C and

monitor its progress by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Workup and Isolation: Carefully pour the reaction mixture onto a stirred slurry of crushed ice.

A precipitate should form upon hydrolysis of the intermediate. Continue stirring until the ice

has completely melted.

Purification: Collect the crude solid product by vacuum filtration. Wash the filter cake

thoroughly with cold water followed by a cold, non-polar solvent (e.g., hexane) to remove

residual impurities. The final product can be purified to high homogeneity by recrystallization

from ethanol.

Expertise & Causality Behind Experimental Choices:

Anhydrous Conditions: The Vilsmeier reagent is extremely sensitive to moisture. The use of

flame-dried glassware and a nitrogen atmosphere is non-negotiable to prevent premature

quenching of the reagent, which would drastically lower the yield.

Controlled Temperature: The formation of the Vilsmeier reagent is highly exothermic. Low-

temperature addition of POCl₃ is critical to prevent uncontrolled side reactions and

decomposition. The subsequent heating phase provides the necessary activation energy for

the electrophilic aromatic substitution to occur at a reasonable rate.

Aqueous Workup: The aryl iminium salt intermediate is stable until hydrolyzed. Quenching

the reaction on ice serves the dual purpose of hydrolyzing the intermediate to the desired

aldehyde and dissipating any heat generated during this process.
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Analytical Characterization: A Self-Validating
System
Confirmation of the product's identity and purity is achieved through a combination of

spectroscopic methods. Each technique provides a unique piece of the structural puzzle.

Technique Expected Data & Interpretation

¹H NMR (Proton NMR)

Expect distinct signals: a singlet for the

aldehydic proton (~9.8-10.2 ppm), a singlet for

the methoxy protons (~3.9 ppm), and two

singlets in the aromatic region (typically ~7.0-8.0

ppm) for the two non-equivalent ring protons.

¹³C NMR (Carbon NMR)

The spectrum will show a characteristic

downfield signal for the aldehyde carbonyl

carbon (~185-190 ppm). Other expected signals

include the methoxy carbon (~56 ppm) and six

distinct signals for the aromatic carbons, with

their chemical shifts influenced by the attached

substituents (C-Br, C-Cl, C-O, C-CHO).

IR Spectroscopy

A strong, sharp absorption band around 1680-

1700 cm⁻¹ is indicative of the C=O stretch of the

aromatic aldehyde. Other key stretches include

C-H (aromatic and aliphatic), C-O (ether), and

vibrations corresponding to C-Cl and C-Br

bonds in the fingerprint region.[1]

Mass Spectrometry (MS)

The mass spectrum will display a complex

molecular ion cluster due to the natural isotopic

abundance of bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and

chlorine (³⁵Cl/³⁷Cl ≈ 3:1), providing definitive

confirmation of the elemental composition. The

monoisotopic mass is 247.92397 Da.[2]
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Applications in Drug Development & Advanced
Synthesis
4-Bromo-2-chloro-5-methoxybenzaldehyde is not an end-product but a high-value

intermediate. Its functional groups are handles for further molecular elaboration.

Scaffold for Heterocycles: The aldehyde group is a perfect electrophile for condensation

reactions with various nucleophiles (e.g., amines, hydrazines) to construct nitrogen-

containing heterocyclic rings like quinolines, benzodiazepines, and other pharmacologically

relevant scaffolds.

Precursor for Kinase Inhibitors: The specific substitution pattern of this molecule has been

identified as a key fragment in the design of potent inhibitors for protein kinases, which are

crucial targets in oncology.[3] The bromo- and chloro-substituents can participate in halogen

bonding or be displaced in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to build

more complex structures.

Anti-inflammatory Research: Structurally related brominated phenolic aldehydes have

demonstrated significant anti-inflammatory effects by modulating key signaling pathways like

NF-κB and MAPK.[4] This suggests that derivatives of 4-Bromo-2-chloro-5-
methoxybenzaldehyde could be explored for similar biological activities.

Safety and Handling Protocols
Adherence to safety protocols is mandatory when working with this compound.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with

side shields, and a flame-retardant lab coat.[5]

Engineering Controls: Handle the solid and its solutions exclusively in a certified chemical

fume hood to avoid inhalation of dust or vapors.[6] Ensure eyewash stations and safety

showers are readily accessible.[6]

Handling: Avoid all personal contact, including skin contact and inhalation.[5] Prevent dust

generation during transfer.[5]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from strong oxidizing agents and incompatible materials.[7]

Disposal: Dispose of waste materials and empty containers in accordance with all local,

regional, and national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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